Ethenetricarbonitrile, [4-(dibutylamino)phenyl]-

• CAS No.: 63504-26-7
• Molecular Formula: C19H22N4
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 2-[4-(dibutylamino)phenyl]ethene-1,1,2-tricarbonitrile
• InChI: InChI=1S/C19H22N4/c1-3-5-11-23(12-6-4-2)18-9-7-16(8-10-18)19(15-22)17(13-20)14-21/h7-10H,3-6,11-12H2,1-2H3
• InChI Key: NBYCHAQZDVGBCZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)C1=CC=C(C=C1)C(=C(C#N)C#N)C#N

Description

Ethenetricarbonitrile, [4-(dibutylamino)phenyl]- is a useful research compound. Its molecular formula is C19H22N4 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A dye solution containing 3.37 wt-% dibutyl magenta dye (4-tricyanovinyl-N,N-dibutylaniline), 0.84 wt-% butyl magenta (structure shown below), 3.94 wt-% GEON® 178 (polyvinyl chloride, B.F. Goodrich Co., Cleveland, Ohio), 0.28 wt-% VITEL™ PE-200 (polyester resin from Goodyear Chemicals Co., Akron, Ohio), 1.57 wt-% TROYSOL™ CD 1 dispersing agent (CAS registry No.: 64742-88-7, purchased from Troy Chemical, Newark, N.J.), 13.5 wt-% tetrahydrofuran, 36.0 wt-% methyl ethyl ketone, and 40.5 wt-% cyclohexanone was prepared. The individual components were first dissolved in an appropriate solvent and then mixed. ##STR1## This dye solution was coated onto the antistatic layer using a No. 9 Mayer bar and dried at 85° C. for five minutes to give an antistatic thermal dye transfer donor film. The static decay time for the antistatic thermal dye transfer donor film was 0.04 second. In comparison, the dye solution was applied to unprimed and untreated 5.7 micron Teijin F22G polyester film using a No. 9 Mayer bar and dried at 85° C. for 5 minutes to give a non-antistatic thermal dye transfer film. The non-antistatic film did not exhibit decay of a triboelectrically generated charge and could not be charged by the Electro-tech Static Decay Meter.